Cas no 19495-02-4 (1,1'-Biphenyl,4-bromo-4'-(isothiocyanatomethyl)-)

• Product Name: 1,1'-Biphenyl,4-bromo-4'-(isothiocyanatomethyl)-
• CAS No: 19495-02-4
• MF: C₁₄H₁₀BrNS
• MW: 304.204901218414
• CID: 172390
• PubChem ID: 167819
• Update Time: 2025-04-19

1,1'-Biphenyl,4-bromo-4'-(isothiocyanatomethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,4-bromo-4'-(isothiocyanatomethyl)-
• 1-bromo-4-[4-(isothiocyanatomethyl)phenyl]benzene
• 4-Bromo-4'-isothiocyanatomethyl-1,1'-biphenyl
• 1,1'-Biphenyl, 4-bromo-4'-isothiocyanatomethyl-
• 4-bromo-4'-(isothiocyanatomethyl)biphenyl
• 4-Bromo-4'-biphenylmethylisothiocyanate
• DTXSID00173147
• 19495-02-4
• 4-Bromo-4/'-isothiocyanatomethyl-1,1/'-biphenyl

• Inchi： 1S/C14H10BrNS/c15-14-7-5-13(6-8-14)12-3-1-11(2-4-12)9-16-10-17/h1-8H,9H2
• InChI Key： XPBFXCGRVDYVDO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=CC(CN=C=S)=CC=1

Computed Properties

• Exact Mass: 302.9718
• Monoisotopic Mass: 302.972
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• Density: 1.34
• Boiling Point: 420.2°Cat760mmHg
• Flash Point: 207.9°C
• Refractive Index: 1.621
• PSA: 12.36